1-Amino-3-(dimethylamino)propan-2-ol
Overview
Description
1-Amino-3-(dimethylamino)propan-2-ol, also known as 1-Dimethylamino-2-propanol (1DMA2P, DMAPH), is a tertiary amine and a dimethylamino-alcohol with a high boiling point . It is a potent protector against mechlorethamine cytotoxicity and an inhibitor of choline uptake .
Molecular Structure Analysis
The molecular formula of 1-Amino-3-(dimethylamino)propan-2-ol is C5H14N2O . The molecular weight is 118.18 .Physical And Chemical Properties Analysis
1-Amino-3-(dimethylamino)propan-2-ol is a liquid at room temperature . It has a predicted melting point of 17.23°C and a predicted boiling point of 182.3°C at 760 mmHg . The predicted density is 1.0 g/mL , and the refractive index is n20D 1.48 .Scientific Research Applications
Proteomics Research
1-Amino-3-(dimethylamino)propan-2-ol: is utilized in proteomics, which is the large-scale study of proteins, their structures, and functions. The compound serves as a biochemical agent that can stabilize proteins or modify their structures during analysis .
Organic Synthesis
As a building block in organic synthesis, this compound is involved in the creation of complex organic molecules. Its structure allows for the introduction of amino and alcohol functional groups into target molecules, which is crucial for developing pharmaceuticals and other organic compounds .
Pharmaceutical Applications
Under the name dimepranol, 1-Amino-3-(dimethylamino)propan-2-ol is an active ingredient in pharmaceutical formulations like inosine pranobex. This medication is used to treat viral infections by stimulating the immune response .
Central Nervous System Depressants
This chemical is used in the production of central nervous system depressants, such as chlorpromazine. These medications have a sedative effect and are used to treat various psychiatric disorders .
Paper Processing Aids
In the paper industry, 1-Amino-3-(dimethylamino)propan-2-ol is employed as a processing aid. It helps in improving the paper’s properties, such as its strength and resistance to water .
Fuel Additives
The compound is also used as an additive in gasoline. It contributes to better combustion and can help in reducing emissions from vehicles .
Resin Curing Agents
In the field of polymer chemistry, 1-Amino-3-(dimethylamino)propan-2-ol acts as a curing agent for resins. This application is vital in the production of plastics and other polymeric materials .
Chemical Safety and Handling
Lastly, it’s important to note the safety aspects of handling 1-Amino-3-(dimethylamino)propan-2-ol . It has specific storage requirements and safety measures due to its physical and chemical properties, such as its predicted boiling point and density .
Safety and Hazards
The safety and hazards associated with 1-Amino-3-(dimethylamino)propan-2-ol are represented by the GHS07 symbol, with the signal word “Warning”. The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
It is known that this compound is a tertiary amine , which suggests it may interact with various biological targets, such as enzymes or receptors, that have an affinity for amines.
Mode of Action
As a tertiary amine, it may act as a base, accepting protons from other molecules, or as a nucleophile, forming bonds with electrophiles .
Biochemical Pathways
Amines are known to play key roles in various biochemical processes, including protein synthesis and neurotransmission .
Pharmacokinetics
Its physical properties, such as its boiling point of 1823° C and predicted density of 1.0 g/mL , may influence its pharmacokinetic properties.
Result of Action
It is known to be a potent protector against mechlorethamine cytotoxicity and an inhibitor of choline uptake .
Action Environment
The action of 1-Amino-3-(dimethylamino)propan-2-ol can be influenced by various environmental factors. For instance, its stability and efficacy may be affected by temperature, as it has a predicted melting point of 17.23° C . Additionally, it is recommended to store this compound at room temperature .
properties
IUPAC Name |
1-amino-3-(dimethylamino)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2O/c1-7(2)4-5(8)3-6/h5,8H,3-4,6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIDAFVGPTLOALB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CC(CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
118.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-3-(dimethylamino)propan-2-ol | |
CAS RN |
50411-39-7 |
Source
|
| Record name | 1-amino-3-(dimethylamino)propan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[3-(4-Aminophenyl)propyl]-N,N-dimethylamine](/img/structure/B112621.png)
